Cas no 1363383-13-4 (4-chloro-1,3-thiazole-2-carbonitrile)

• Product Name: 4-chloro-1,3-thiazole-2-carbonitrile
• CAS No: 1363383-13-4
• MF: C₄HClN₂S
• MW: 144.582137823105
• MDL: MFCD19707639
• CID: 2093865
• PubChem ID: 72207257
• Update Time: 2025-06-30

4-chloro-1,3-thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chlorothiazole-2-carbonitrile
• 4-chloro-1,3-thiazole-2-carbonitrile
• 4-Chloro-thiazole-2-carbonitrile
• 1363383-13-4
• 2-Thiazolecarbonitrile, 4-chloro-
• 4-Chloro-2-thiazolecarbonitrile
• DTXSID701305036
• CS-0050957
• AKOS025213878
• SCHEMBL24641043
• AS-34089
• PB11435
• MFCD19707639

• MDL： MFCD19707639
• Inchi： 1S/C4HClN2S/c5-3-2-8-4(1-6)7-3/h2H
• InChI Key： JCXNQDRYFDQOSZ-UHFFFAOYSA-N
• SMILES： ClC1=CSC(C#N)=N1

Computed Properties

• Exact Mass: 143.9548969g/mol
• Monoisotopic Mass: 143.9548969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-chloro-1,3-thiazole-2-carbonitrile

Introduction to 4-chloro-1,3-thiazole-2-carbonitrile (CAS No. 1363383-13-4)

4-chloro-1,3-thiazole-2-carbonitrile, with the chemical formula C₄H₂ClN₂S, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of sulfur-containing heterocycles that are widely recognized for their diverse biological activities. The presence of a chloro substituent and a nitrile group in its structure imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The structural framework of 4-chloro-1,3-thiazole-2-carbonitrile consists of a five-membered ring containing sulfur and nitrogen atoms, with a chloro group attached at the 4-position and a nitrile group at the 2-position. This arrangement creates a molecule with high potential for further functionalization, enabling the synthesis of more complex derivatives. The electron-withdrawing nature of the nitrile group and the electron-donating effect of the chloro group contribute to the compound's overall reactivity, making it a versatile building block in organic synthesis.

In recent years, 4-chloro-1,3-thiazole-2-carbonitrile has been extensively studied for its pharmacological properties. Thiazole derivatives are well-documented for their antimicrobial, antifungal, anti-inflammatory, and anticancer activities. The specific substitution pattern in 4-chloro-1,3-thiazole-2-carbonitrile enhances its interaction with biological targets, leading to promising results in preclinical studies. Researchers have particularly focused on its potential as an inhibitor of various enzymes and receptors involved in disease pathways.

One of the most notable areas of research involving 4-chloro-1,3-thiazole-2-carbonitrile is its role in developing novel anticancer agents. Thiazole-based compounds have shown efficacy against multiple cancer types by interfering with key cellular processes such as proliferation, apoptosis, and angiogenesis. The chloro and nitrile substituents in 4-chloro-1,3-thiazole-2-carbonitrile contribute to its ability to modulate these processes by acting as pharmacophores that bind to specific proteins and enzymes. Preliminary studies have demonstrated its potential in inhibiting tyrosine kinases and other critical targets in cancer cells.

Another significant application of 4-chloro-1,3-thiazole-2-carbonitrile is in the field of agrochemistry. Thiazole derivatives are known for their herbicidal and pesticidal properties, and 4-chloro-1,3-thiazole-2-carbonitrile is no exception. Its structural features allow it to interact with biological systems in plants and pests, disrupting essential metabolic pathways. This has led to investigations into its use as a component in crop protection formulations. The compound's stability under various environmental conditions makes it a promising candidate for developing sustainable agricultural solutions.

The synthesis of 4-chloro-1,3-thiazole-2-carbonitrile involves multi-step organic reactions that highlight its synthetic utility. Common synthetic routes include the condensation of thioamides with cyanating agents followed by chlorination. These reactions leverage the reactivity of the nitrile group and the electrophilic nature of the chloro substituent to construct the desired thiazole core. Advances in synthetic methodologies have improved the yield and purity of 4-chloro-1,3-thiazole-2-carbonitrile, making it more accessible for research applications.

Recent advancements in computational chemistry have also contributed to our understanding of 4-chloro-1,3-thiazole-2-carbonitrile's behavior. Molecular modeling studies have revealed insights into its binding interactions with biological targets at an atomic level. These studies not only aid in designing more effective derivatives but also help predict potential side effects and mechanisms of action. The integration of experimental data with computational approaches has accelerated the development pipeline for thiazole-based drugs.

The pharmaceutical industry has shown particular interest in 4-chloro-1,3-thiazole-2-carbonitrile due to its potential therapeutic applications. Its ability to modulate multiple biological pathways makes it a candidate for treating a range of diseases beyond cancer. For instance, studies suggest that thiazole derivatives may have neuroprotective effects by inhibiting oxidative stress and inflammation associated with neurodegenerative disorders. The unique structural features of 4-chloro-1,3-thiazole-2-carbonitrile make it an attractive scaffold for drug discovery programs.

In conclusion, 4-chloro-1,3-thiazole-2-carbonitrile (CAS No. 1363383-13-4) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its structural features enable diverse biological activities, making it a valuable intermediate for synthesizing novel therapeutics. Ongoing research continues to uncover new applications and refine synthetic methods for this compound. As our understanding of its properties grows, 4-chloro-1,3-thiazole-2-carbonitrile is poised to play an increasingly important role in addressing global health challenges.